Cas no 2228482-28-6 (3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228482-28-6
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• CID: 6000717
• PubChem ID: 165844078
• Update Time: 2025-10-29

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid
• EN300-1896147
• 2228482-28-6
• 3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C13H20N2O5/c1-12(2,3)20-11(19)15-6-8(14-7-15)13(4,5)9(16)10(17)18/h6-7,9,16H,1-5H3,(H,17,18)
• InChI Key： DBOGZUHEPXQJQW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=CN(C(=O)OC(C)(C)C)C=N1

Computed Properties

• Exact Mass: 284.13722174g/mol
• Monoisotopic Mass: 284.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2228482-28-6, known as 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a tert-butoxy carbonyl group with an imidazole ring and a hydroxyl group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules and therapeutic agents. The imidazole ring, a heterocyclic structure, is known for its ability to form hydrogen bonds and act as a coordinating group, which enhances its bioavailability and pharmacokinetic properties. The presence of the tert-butoxy carbonyl group further stabilizes the molecule, making it suitable for use in complex biological systems.

One of the most intriguing aspects of this compound is its role in peptide synthesis. The hydroxyl group present in the molecule facilitates the formation of ester linkages, which are crucial in constructing peptide chains. This property has led to its use in the development of biodegradable polymers and drug delivery systems, where controlled release mechanisms are essential. Recent research has demonstrated that this compound can be employed as a precursor for synthesizing bioactive polymers with tailored degradation rates, opening new avenues in biomedical engineering.

In addition to its applications in medicine, this compound has also found utility in the field of catalysis. The imidazole moiety serves as a Lewis base, enabling the molecule to act as a catalyst in various organic reactions. For instance, it has been used to catalyze the formation of ester bonds and amide bonds, which are fundamental steps in organic synthesis. This capability has made it an invaluable tool in green chemistry, where minimizing waste and maximizing efficiency are paramount.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. The key steps include the formation of the imidazole ring through condensation reactions and the subsequent introduction of the tert-butoxy carbonyl group via nucleophilic substitution. Recent advancements in catalytic methods have allowed for higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental perspective, this compound exhibits favorable biodegradation properties due to its hydroxyl and carboxylic acid groups. These functional groups facilitate enzymatic cleavage, ensuring that the compound can be safely metabolized by biological systems. This characteristic is particularly important in industries such as agriculture and food science, where residues must be minimized to protect ecosystems.

In conclusion, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-hydroxy-3-methylbutanoic acid (CAS No. 2228482-28-6) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure endows it with properties that make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.